Cas no 1806789-72-9 (5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1806789-72-9
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4811082
• Update Time: 2025-06-14

5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H7F2N3O2/c10-9(11)8-4(2-12)5(13)3-14-6(8)1-7(15)16/h3,9H,1,13H2,(H,15,16)
• InChI Key： DPWGMPUNDQRXQF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(=CN=C1CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.6
• Topological Polar Surface Area: 100

Additional information on 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806789-72-9)

5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806789-72-9) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its amino, cyano, and difluoromethyl functional groups, has garnered attention for its unique structural properties and applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. Its acetic acid moiety further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

The growing interest in 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid aligns with the broader trend of fluorinated compounds gaining prominence in medicinal chemistry. Fluorine incorporation, as seen in the difluoromethyl group, is a hot topic due to its ability to improve metabolic stability and bioavailability. This compound’s pyridine core is also a focal point, as pyridine derivatives are widely used in heterocyclic chemistry and small-molecule drug design. Users searching for “fluorinated pyridine derivatives” or “building blocks for drug discovery” will find this compound highly relevant.

In agrochemical applications, 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid is being investigated for its potential as a precursor to novel pesticides or herbicides. The cyano and amino groups contribute to its reactivity, enabling the synthesis of compounds with targeted biological activity. This aligns with the increasing demand for sustainable agrochemicals and green chemistry solutions, topics frequently searched in academic and industrial circles.

From a synthetic perspective, the compound’s CAS No. 1806789-72-9 serves as a critical identifier for researchers procuring high-purity samples. Its structural complexity necessitates advanced organic synthesis techniques, such as multistep reactions and catalytic fluorination. These methods are often discussed in forums and publications focused on advanced synthetic chemistry, making this compound a subject of interest for chemists seeking innovative methodologies.

The stability and solubility of 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid are also key considerations for its applications. Studies suggest that its acetic acid group enhances water solubility, a desirable trait for drug formulation and biological testing. This property is particularly relevant to researchers exploring prodrug strategies or bioconjugation, as highlighted in recent literature on pharmaceutical intermediates.

In summary, 5-Amino-4-cyano-3-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1806789-72-9) represents a multifaceted compound with applications spanning medicinal chemistry, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers addressing contemporary challenges in drug development and sustainable chemistry. As interest in fluorinated heterocycles and functionalized pyridines continues to rise, this compound is poised to play a pivotal role in future scientific advancements.